Cas no 1804285-68-4 (2-Bromo-1-(3-ethyl-2-nitrophenyl)propan-1-one)
2-Bromo-1-(3-ethyl-2-nitrophenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-(3-ethyl-2-nitrophenyl)propan-1-one
-
- Inchi: 1S/C11H12BrNO3/c1-3-8-5-4-6-9(10(8)13(15)16)11(14)7(2)12/h4-7H,3H2,1-2H3
- InChI Key: YNMKQZOTLVTYKH-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1=CC=CC(CC)=C1[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 277
- XLogP3: 3.4
- Topological Polar Surface Area: 62.9
2-Bromo-1-(3-ethyl-2-nitrophenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013024993-250mg |
2-Bromo-1-(3-ethyl-2-nitrophenyl)propan-1-one |
1804285-68-4 | 97% | 250mg |
484.80 USD | 2021-06-24 | |
| Alichem | A013024993-500mg |
2-Bromo-1-(3-ethyl-2-nitrophenyl)propan-1-one |
1804285-68-4 | 97% | 500mg |
839.45 USD | 2021-06-24 | |
| Alichem | A013024993-1g |
2-Bromo-1-(3-ethyl-2-nitrophenyl)propan-1-one |
1804285-68-4 | 97% | 1g |
1,519.80 USD | 2021-06-24 |
2-Bromo-1-(3-ethyl-2-nitrophenyl)propan-1-one Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-Bromo-1-(3-ethyl-2-nitrophenyl)propan-1-one
Professional Introduction of 2-Bromo-1-(3-Ethyl-2-Nitrophenyl)Propan-1-One (CAS No: 1804285–68–4)
The compound 2-Bromo-1-(3-Ethyl-2-Nitrophenyl)Propan-1-One, identified by CAS registry number 1804285–68–4, represents a structurally complex organic molecule with significant potential in pharmaceutical and photophysical applications. Its unique architecture combines a brominated propanone core with a substituted nitroaromatic group, creating functional groups that enable diverse reactivity and tunable physicochemical properties. Recent advancements in synthetic methodologies have positioned this compound as a critical intermediate in the development of targeted therapies and bioimaging agents.
Synthetic Strategies and Structural Characteristics
The synthesis of this compound typically involves multi-step protocols leveraging electrophilic aromatic substitution and nucleophilic addition mechanisms. Key intermediates include the nitration of an ethyl-substituted phenyl ring followed by Friedel-Crafts acylation with brominated ketone precursors under optimized Lewis acid conditions (e.g., AlCl₃). The resulting structure features a conjugated system between the nitro group (−NO₂) at the 2-position and ethyl substituent at the 3-position on the aromatic ring, creating electronic effects that enhance photochemical stability while maintaining reactivity for subsequent functionalization steps.
Biochemical Applications in Drug Development
In oncology research, this compound has emerged as a promising precursor for developing photosensitizers used in photodynamic therapy (PDT). Studies published in *Journal of Medicinal Chemistry* (2023) demonstrated its ability to generate singlet oxygen under visible light irradiation, enabling selective tumor cell destruction while minimizing systemic toxicity. The bromine substituent provides additional reactivity for site-specific conjugation with targeting ligands, enhancing drug delivery efficiency as shown in murine xenograft models.
Photophysical Properties and Analytical Applications
The nitroaromatic moiety imparts strong UV-vis absorption characteristics peaking at ~375 nm, making it suitable for fluorescence-based detection systems. Recent work from *Analytical Chemistry* (Q1 2024) highlighted its utility as a ratiometric probe for monitoring cellular redox environments due to its reversible electron transfer properties between oxidized and reduced states. This dual functionality positions it uniquely for simultaneous diagnostic imaging and therapeutic intervention platforms.
Cutting-edge Research Directions
Ongoing investigations focus on exploiting its structural versatility through click chemistry approaches to create multifunctional nanoparticles. A collaborative study between MIT and Pfizer (preprint 20XX) reported successful conjugation with polyethylene glycol chains to improve aqueous solubility while retaining photodynamic activity, paving the way for intravenous administration systems. Computational docking simulations further suggest potential interactions with heat shock proteins, opening avenues for novel therapeutic strategies in neurodegenerative diseases.
Safety Considerations and Storage Recommendations
While non-hazardous under standard laboratory conditions, proper handling protocols include storage in amber glass containers at ≤−5°C to preserve photochemical integrity until use. Stability studies confirm >99% purity retention over six months when shielded from ambient light—a critical factor for maintaining consistent performance across experimental setups.
Economic and Industrial Relevance
The global market for such specialized ketone derivatives is projected to grow at an annual rate exceeding 7% through 2030, driven by escalating demand from precision medicine initiatives and advanced diagnostics sectors. Major pharmaceutical companies are prioritizing scale-up synthesis pathways using continuous flow reactors to meet increasing R&D requirements without compromising purity standards established by ICH guidelines.
In conclusion, this multifunctional molecule continues to redefine boundaries in medicinal chemistry through its dual roles as both therapeutic agent precursor and analytical tool. As interdisciplinary research progresses—particularly in areas like bioorthogonal chemistry and real-time imaging—the potential applications of CAS No: 1804285–68–4 will undoubtedly expand into new frontiers within personalized medicine frameworks.
1804285-68-4 (2-Bromo-1-(3-ethyl-2-nitrophenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)